N-{3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]phenyl}-N'-(2-methoxy-4-nitrophenyl)thiourea

• IUPAC Name: 1-[3-[(4-bromo-3,5-dimethylpyrazol-1-yl)methyl]phenyl]-3-(2-methoxy-4-nitrophenyl)thiourea
• InChI: InChI=1S/C20H20BrN5O3S/c1-12-19(21)13(2)25(24-12)11-14-5-4-6-15(9-14)22-20(30)23-17-8-7-16(26(27)28)10-18(17)29-3/h4-10H,11H2,1-3H3,(H2,22,23,30)
• InChI Key: PQBMKRGSLGNKLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC2=CC(=CC=C2)NC(=S)NC3=C(C=C(C=C3)[N+](=O)[O-])OC)C)Br
• Molecular Formula: C20H20BrN5O3S
• Molecular Weight: 490.4 g/mol

Description

The compound “N-{3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]phenyl}-N’-(2-methoxy-4-nitrophenyl)thiourea” is a pyrazole derivative. Pyrazole derivatives are known for their diverse pharmacological effects.

Synthesis Analysis

The synthesis of similar pyrazole derivatives involves the condensation of fullerene C60 with sarcosine and 4-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde under the conditions of the Prato reaction. The structures of the synthesized pyrazole derivatives were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques.

Molecular Structure Analysis

The molecular structure of similar pyrazole derivatives has been confirmed by IR and NMR spectroscopy as well as mass spectrometry.

Chemical Reactions Analysis

The compound “N-{3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]phenyl}-N’-(2-methoxy-4-nitrophenyl)thiourea” is a pyrazole derivative. It is reported to react with titanium tetrachloride to afford binary adducts.

Mechanism of Action

A molecular simulation study was performed to justify the potent in vitro antipromastigote activity of a similar compound, which has a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy.

Safety and Hazards

4-Bromo-1H-pyrazole, a related compound, is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Pyrazole-bearing compounds are known for their diverse pharmacological effects including potent antileishmanial and antimalarial activities. Therefore, the hydrazine-coupled pyrazole derivatives may be considered potential pharmacophores for the preparation of safe and effective antileishmanial and antimalarial agents.